Cas no 59637-47-7 (Quinazoline, 2-methyl-4-(1-piperazinyl)-)
59637-47-7 structure
Product Name:Quinazoline, 2-methyl-4-(1-piperazinyl)-
CAS No:59637-47-7
MF:C13H16N4
MW:228.292942047119
CID:1619643
PubChem ID:1834213
Update Time:2025-04-21
Quinazoline, 2-methyl-4-(1-piperazinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Quinazoline, 2-methyl-4-(1-piperazinyl)-
- MFCD06595541
- SCHEMBL12215220
- NS-02913
- 2-methyl-4-(piperazin-1-yl)quinazoline
- 2-methyl-4-piperazin-1-ylquinazoline
- AKOS002797112
- 59637-47-7
- 2-methyl-4-piperazin-1-yl-quinazoline
-
- Inchi: 1S/C13H16N4/c1-10-15-12-5-3-2-4-11(12)13(16-10)17-8-6-14-7-9-17/h2-5,14H,6-9H2,1H3
- InChI Key: YSIQEDGYIBDSSH-UHFFFAOYSA-N
- SMILES: N1(C2C3C=CC=CC=3N=C(C)N=2)CCNCC1
Computed Properties
- Exact Mass: 228.13768
- Monoisotopic Mass: 228.137496527g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 41Ų
Experimental Properties
- PSA: 41.05
Quinazoline, 2-methyl-4-(1-piperazinyl)- Related Literature
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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